2,4-dimethanidylpentane, osmium

• CAS No.: 113530-61-3
• Molecular Formula: C14H22Os-10
• Synonyms: 2,4-dimethanidylpentane, osmium

Description

The compound "2,4-dimethanidylpentane, osmium" is an organometallic complex where osmium is coordinated with a modified pentane ligand featuring methanidyl (CH₃-substituted) groups at the 2 and 4 positions. While direct structural data for this compound are scarce in publicly available literature, its nomenclature suggests a ligand framework analogous to branched hydrocarbons (e.g., 2,2,4-trimethylpentane, CAS 540-84-1 ), adapted for transition-metal coordination. Osmium, a platinum-group metal with high density and catalytic versatility, often forms complexes with cyclopentadienyl, carbonyl, or poly-dentate ligands, as seen in related organometallic systems .

Comparison with Similar Compounds

Comparison with Similar Organometallic Compounds

Ligand Architecture and Coordination Modes

• Bis(η⁵-cyclopentadienyl)-osmium(II) (Entry 43, SINWER ): This metallocene features two η⁵-cyclopentadienyl ligands stabilizing Os²⁺. In contrast, 2,4-dimethanidylpentane likely employs a σ-donor/π-acceptor alkyl ligand, offering weaker field strength but greater steric bulk. Cyclopentadienyl ligands enhance thermal stability (r.t. stability noted in SINWER), while alkyl ligands may favor reactivity in catalytic applications.

• Dihydrido-bis(η⁵-cyclopentadienyl)tungsten(IV) (Entry 42, REPKIH ):
  Tungsten’s higher oxidation state (+4 vs. Os²⁺) and hydride ligands enable distinct redox behavior. The tungsten complex crystallizes at 200 K, suggesting lower thermal stability compared to osmium analogs.

Electronic and Structural Properties

Property	2,4-Dimethanidylpentane, Os	Bis(η⁵-Cp)Os(II)	Tris(2,4-pentanedionato)-Ir(III)
Oxidation State	Likely +2 or +3	+2	+3
Coordination Number	4–6 (estimated)	4	6 (octahedral)
Ligand Type	Alkyl/σ-donor	π-donor (Cp)	β-diketonate (O-donor)
Thermal Stability	Moderate (inferred)	High (r.t. stable)	Moderate (273 K data)